Trisilane, 2-acetyl-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-

• CAS No.: 60154-96-3
• Molecular Formula: C11H30OSi4
• Molecular Weight: 290.70 g/mol
• IUPAC Name: 1-tris(trimethylsilyl)silylethanone
• InChI: InChI=1S/C11H30OSi4/c1-11(12)16(13(2,3)4,14(5,6)7)15(8,9)10/h1-10H3
• InChI Key: KADDRWYZPBWEES-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)[Si]([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)C

Description

Trisilane, 2-acetyl-1,1,1,3,3,3-hexamethyl-2-(trimethylsilyl)-: is an organosilicon compound with the molecular formula C9H28Si4. It is a colorless liquid that is classified as a hydrosilane due to the presence of an Si-H bond. This compound is notable for its weak Si-H bond, which has a bond dissociation energy estimated at 84 kcal/mol . It is commonly used as a radical reducing agent and in hydrosilylation reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Protonation of Tris(trimethylsilyl)silyl Lithium:

  • The compound can be prepared by protonation of tris(trimethylsilyl)silyl lithium, which is derived from tetrakis(trimethylsilyl)silane:

    $$(Me_3Si)_4Si + MeLi \rightarrow (Me_3Si)_3SiLi + Me_4Si$$(Me3​Si)4​Si+MeLi→(Me3​Si)3​SiLi+Me4​Si

    $$(Me_3Si)_3SiLi + HCl \rightarrow (Me_3Si)_3SiH + LiCl$$(Me3​Si)3​SiLi+HCl→(Me3​Si)3​SiH+LiCl

• Reaction of Trimethylsilyl Chloride and Trichlorosilane:

  • Alternatively, the reaction of trimethylsilyl chloride and trichlorosilane in the presence of lithium delivers the silane directly but in modest yield:

    $$3 Me_3SiCl + HSiCl_3 + 6 Li \rightarrow (Me_3Si)_3SiH + 6 LiCl$$3Me3​SiCl+HSiCl3​+6Li→(Me3​Si)3​SiH+6LiCl